Cas no 1805990-50-4 (5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805990-50-4
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4828898
• Update Time: 2025-05-22

5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C7H4F4N2O4/c8-4-1-12-6(13(15)16)3(2-14)5(4)17-7(9,10)11/h1,14H,2H2
• InChI Key： PJZVTPAMAOVWSB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CO)=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol

5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805990-50-4): A Comprehensive Overview

5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805990-50-4) is a specialized fluorinated pyridine derivative with unique chemical properties and broad applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are increasingly gaining attention due to their versatile reactivity and potential in drug discovery. The presence of both fluoro and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in modern synthetic chemistry.

The molecular structure of 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol features a pyridine ring substituted with a nitro group at the 2-position, a trifluoromethoxy group at the 4-position, and a hydroxymethyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity in cross-coupling reactions and other transformations. Researchers are particularly interested in this compound for its potential role in developing new bioactive molecules, especially in the context of antimicrobial and anti-inflammatory agents.

In recent years, the demand for fluorinated pyridine derivatives like 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol has surged, driven by their applications in pharmaceutical intermediates and agrochemical formulations. The compound’s ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry. For instance, its nitro group can be reduced to an amine, enabling further functionalization, while the hydroxymethyl group offers a handle for conjugation or derivatization.

From a synthetic perspective, 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol is often prepared via multi-step reactions involving halogenation, nitration, and oxidation processes. The introduction of the trifluoromethoxy group is particularly noteworthy, as this moiety is known to enhance the bioavailability and binding affinity of drug candidates. This aligns with current trends in drug development, where fluorine-containing compounds are prioritized for their improved pharmacokinetic profiles.

The compound’s relevance extends beyond pharmaceuticals. In agrochemical research, 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol serves as a precursor for herbicides and fungicides, leveraging its ability to disrupt enzymatic pathways in pests. This dual utility in pharma and agro sectors underscores its importance in industrial chemistry. Moreover, its stability under various conditions makes it a reliable candidate for scalable synthesis.

As the scientific community continues to explore sustainable chemistry practices, 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol is also being studied for its compatibility with green synthetic methods. Researchers are investigating catalytic approaches to reduce waste and improve yields, aligning with global efforts to minimize environmental impact. This focus on sustainability is a key driver of its growing popularity in academic and industrial labs.

In summary, 5-Fluoro-2-nitro-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805990-50-4) is a multifaceted compound with significant potential in drug discovery, agrochemical development, and material science. Its unique structural features and reactivity profile position it as a valuable tool for chemists aiming to address contemporary challenges in these fields. As research progresses, this compound is likely to play an even greater role in advancing innovative solutions across multiple industries.